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Chemical Identity & Properties

The table below summarizes the basic identifying information and key physical properties for

Bromofluoromethane [1] [2].

Property Value / Description

CAS Registry Number 373-52-4 [3] [1] [2]

Molecular Formula CH₂BrF [3] [1] [2]

Molecular Weight 112.93 g/mol [3] [1] [2]

Appearance Gas [1]

Boiling Point 17-19°C (approx. 66°F) [1] [2]

Solubility Soluble in alcohol; very soluble in chloroform [1]

Known Hazards and Safe Handling
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Based on the available hazard statements, Bromofluoromethane is considered highly toxic [2].

Hazard Statements: The assigned GHS hazard codes include H330 ("Fatal if inhaled"), indicating a
severe inhalation hazard. Other codes are H300/H310 ("Fatal if swallowed or in contact with
skin") and H420 ("Harms public health and the environment by destroying ozone in the upper
atmosphere") [2].

Precautionary Measures: The corresponding precautionary statements advise using the chemical
only outdoors or in a well-ventilated area, wearing protective gloves and clothing, and avoiding

breathing its dust/fume/gas/mist [2].
Transport: The RIDADR code is listed as 2810, which typically covers toxic, gaseous, inorganic

substances [2].

General Safety Workflow for Handling

The diagram below outlines a general workflow for safely handling a gaseous substance like

Bromofluoromethane, incorporating universal safety principles for highly toxic chemicals.
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Start: Plan Experiment

Review Full SDS
from Certified Supplier

Perform Risk Assessment
and Get Approval

Use in Ventilated Enclosure
(Fume Hood or Glove Box)

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Have Emergency Procedures
and Equipment Ready

Conduct Experiment

Safely Store or Dispose
of Waste

End: Debrief
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Emergency Response and First Aid

If exposure to Bromofluoromethane occurs, take the following actions immediately and seek prompt

medical attention.

General First Aid Principles [4]:
Move to fresh air immediately if inhaled.

Remove contaminated clothing quickly, cutting it off if necessary to avoid pulling it over the
head.

Wash affected skin thoroughly with plenty of soap and water.
Irrigate eyes with plain water for 10-15 minutes if irritated.

Do not induce vomiting if swallowed. Seek immediate medical care.

Frequently Asked Questions

Why is a full Safety Data Sheet (SDS) so important? The SDS provides complete, manufacturer-

specific details that are critical for safety, including permissible exposure limits (PELs), first-aid

measures, stability and reactivity data, toxicological information, and ecological information. The

information provided here is a summary and is not a substitute for the full SDS [3] [5].

What are the environmental concerns with Bromofluoromethane? Bromofluoromethane has an

Ozone Depletion Potential (ODP) of 0.73, meaning it contributes to the destruction of the

stratospheric ozone layer. Its use is regulated under international agreements [1].

My organization uses Methylene Chloride. Are there new regulations? Yes, the EPA has issued a

new final rule with stricter requirements. While this specifically targets methylene chloride, it

highlights a regulatory trend towards rigorous Workplace Chemical Protection Programs (WCPP)

that may include lower occupational exposure limits and require enhanced monitoring, protective

equipment, and worker training [6].

Key Safety Recommendations
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Obtain the SDS: Always procure and consult the complete Safety Data Sheet from your chemical

supplier before handling Bromofluoromethane [3].
Prioritize Engineering Controls: Always use this chemical within a functioning fume hood or other

engineered enclosure to prevent inhalation exposure.
Prepare for Emergencies: Ensure emergency eyewashes and safety showers are accessible and

that all personnel are trained on their use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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